Cas no 232280-77-2 (4-(Aminomethyl)thiophene-2-carbonitrile)

• Product Name: 4-(Aminomethyl)thiophene-2-carbonitrile
• CAS No: 232280-77-2
• MF: C₆H₆N₂S
• MW: 138.190239429474
• MDL: MFCD08457572
• CID: 823392
• PubChem ID: 11051717
• Update Time: 2025-06-12

4-(Aminomethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)thiophene-2-carbonitrile
• 4-Aminomethyl-thiophene-2-carbonitrile
• SB35754
• CS-0450177
• SCHEMBL5988843
• DTXSID40453314
• 2-Thiophenecarbonitrile, 4-(aminomethyl)-
• MFCD08457572
• 232280-77-2
• WELJMDZGAZGMIM-UHFFFAOYSA-N
• AKOS006292077

• MDL： MFCD08457572
• Inchi： 1S/C6H6N2S/c7-2-5-1-6(3-8)9-4-5/h1,4H,2,7H2
• InChI Key： WELJMDZGAZGMIM-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC(=C1)CN

Computed Properties

• Exact Mass: 138.02500
• Monoisotopic Mass: 138.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 1.77878

Additional information on 4-(Aminomethyl)thiophene-2-carbonitrile

4-(Aminomethyl)thiophene-2-carbonitrile: A Promising Compound in Pharmaceutical Research

4-(Aminomethyl)thiophene-2-carbonitrile (CAS No. 232280-77-2) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, characterized by its thiophene ring and cyano group, offers a promising scaffold for the development of novel therapeutic agents.

The chemical structure of 4-(Aminomethyl)thiophene-2-carbonitrile is defined by a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom, and a cyano group attached to the carbon at the 2-position. The presence of an aminomethyl group at the 4-position further enhances its reactivity and potential for functionalization. This combination of structural features makes it an attractive candidate for various medicinal chemistry applications.

Recent studies have highlighted the potential of 4-(Aminomethyl)thiophene-2-carbonitrile in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against key enzymes, suggesting its potential as an anticancer agent.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 4-(Aminomethyl)thiophene-2-carbonitrile in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. The study demonstrated that certain derivatives of this compound could effectively modulate GPCRs, opening new avenues for the development of drugs targeting these receptors.

The pharmacological properties of 4-(Aminomethyl)thiophene-2-carbonitrile have also been explored in the context of neurodegenerative diseases. Research published in Neuropharmacology showed that this compound and its derivatives could exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 4-(Aminomethyl)thiophene-2-carbonitrile may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic accessibility of 4-(Aminomethyl)thiophene-2-carbonitrile is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through various well-established methods, making it relatively easy to produce on a larger scale. This synthetic flexibility allows researchers to modify the structure and optimize its properties for specific therapeutic applications.

The safety profile of 4-(Aminomethyl)thiophene-2-carbonitrile is also an important consideration. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further extensive safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 4-(Aminomethyl)thiophene-2-carbonitrile (CAS No. 232280-77-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, coupled with its potential biological activities and synthetic accessibility, makes it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing medical science.